Cas no 10009-25-3 (4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid)

• Product Name: 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid
• CAS No: 10009-25-3
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• MDL: MFCD00155926
• CID: 181982
• PubChem ID: 253660049
• Update Time: 2025-05-24

4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1,1,2,2-tetrafluoroethoxy)-
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid
• Benzoicacid, p-(1,1,2,2-tetrafluoroethoxy)- (7CI,8CI)
• RARECHEM AL BE 0275
• (1,1,2,2-Tetrafluoroethoxy) Benzoate
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoid Acid
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoicacid97%
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoicacid98%
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid 98%
• SVGWTILJZWYEMD-UHFFFAOYSA-N
• PC8721
• SBB098908
• Z6231
• 4-(1,1,2,2-tetrafluoro-ethoxy)-benzoic acid
• Benzoic acid, 4-(1,1,2,2-tetrafluoroethoxy)-
• J-000038
• AKOS015852697
• Z1695772766
• MFCD00155926
• SY050302
• FT-0616434
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid, 97%
• 10009-25-3
• A897609
• EN300-7387852
• SCHEMBL850939
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoicacid
• T3027
• PS-7622
• AT23343
• DTXSID80380216
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid

• MDL： MFCD00155926
• Inchi： 1S/C9H6F4O3/c10-8(11)9(12,13)16-6-3-1-5(2-4-6)7(14)15/h1-4,8H,(H,14,15)
• InChI Key： SVGWTILJZWYEMD-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 238.02500
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.446
• Melting Point: 176.0 to 180.0 deg-C
• Boiling Point: 275.3 °C at 760 mmHg
• Flash Point: 120.3 °C
• PSA: 46.53000
• LogP: 2.62150
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：26-36/37/39-45
• Risk Phrases：R34
• HazardClass：CORROSIVE
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid

4-(1,1,2,2-Tetrafluoroethoxy)benzoic Acid: A Comprehensive Overview

4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid, also known by its CAS number 10009-25-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, with a tetrafluoroethoxy group attached at the para position. The presence of the tetrafluoroethoxy group introduces unique electronic and steric properties, making this compound highly versatile in various applications.

The synthesis of 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid typically involves multi-step organic reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the tetrafluoroethoxy group directly onto the aromatic ring. This approach not only enhances yield but also minimizes the generation of hazardous byproducts.

In terms of chemical properties, 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid exhibits a high degree of thermal stability and excellent solubility in polar solvents. These characteristics make it an ideal candidate for use in drug delivery systems. Recent studies have highlighted its potential as a prodrug component due to its ability to undergo controlled hydrolysis under physiological conditions. This property is particularly valuable in targeted drug delivery applications.

The pharmacological profile of 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid has been extensively investigated in recent years. Preclinical studies suggest that this compound possesses anti-inflammatory and antioxidant properties. Moreover, it has shown promise as a modulator of cellular signaling pathways involved in chronic diseases such as cancer and neurodegenerative disorders.

In the context of material science, 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid has been employed as a building block for constructing advanced materials with tailored functionalities. For example, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

The environmental impact of 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid has also been a topic of recent research interest. Studies indicate that this compound exhibits low toxicity to aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are particularly relevant for industries seeking to develop eco-friendly chemical products.

In conclusion, 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid, with its unique chemical properties and diverse applications across multiple disciplines, continues to be a subject of intense scientific investigation. As research progresses and new applications emerge for this compound with CAS number 10009-25-3, it is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.